Cas no 24658-24-0 (Catechol Dimethylether-d6)

• Product Name: Catechol Dimethylether-d6
• CAS No: 24658-24-0
• MF: C₈H₁₀O₂
• MW: 144.200772762299
• CID: 253912
• Update Time: 2025-05-26

Catechol Dimethylether-d6 Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-di(methoxy-d3)- (9CI)
• Catechol Dimethylether-d6
• 1,2-bis(trideuteriomethoxy)benzene

• Inchi： 1S/C8H10O2/c1-9-7-5-3-4-6-8(7)10-2/h3-6H,1-2H3/i1D3,2D3
• InChI Key： ABDKAPXRBAPSQN-WFGJKAKNSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=CC=CC=1OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 144.10600

Experimental Properties

• PSA: 18.46000
• LogP: 1.70380

Additional information on Catechol Dimethylether-d6

Catechol Dimethylether-d6: A Comprehensive Overview

Catechol Dimethylether-d6, also known by its CAS number 24658-24-0, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of catechol, a naturally occurring aromatic diol, with two methyl groups attached to the oxygen atoms. The "d6" designation indicates that six hydrogen atoms in the molecule have been replaced with deuterium, a stable isotope of hydrogen. This modification is often used in scientific research to enhance the stability of the compound or to facilitate specific analytical techniques such as mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy.

The chemical structure of Catechol Dimethylether-d6 consists of a benzene ring with two hydroxyl groups (-OH) at the ortho positions (positions 1 and 2). The two methoxy groups (-OCH3) are attached to the hydroxyl oxygens, forming a dimethyl ether derivative. The presence of deuterium in this compound makes it particularly useful in studies requiring isotopic labeling, as deuterium does not interfere with the electronic properties of the molecule but can be easily detected using specialized analytical methods.

Recent research has highlighted the importance of Catechol Dimethylether-d6 in various fields, including pharmacology, materials science, and environmental chemistry. For instance, studies have shown that this compound can serve as a precursor for synthesizing more complex organic molecules with potential applications in drug development. Its unique properties, such as high stability and reactivity under specific conditions, make it an ideal candidate for exploring novel synthetic pathways.

In the context of materials science, Catechol Dimethylether-d6 has been investigated for its role in forming self-healing materials. The ability of this compound to undergo reversible chemical reactions under certain conditions has led to its use in developing polymers that can repair themselves when damaged. This property is particularly promising for applications in aerospace, automotive industries, and other sectors where material durability is critical.

Environmental chemistry has also benefited from the study of Catechol Dimethylether-d6. Researchers have utilized this compound as a model system to understand the behavior of similar compounds in natural environments. By tracing the isotopic signature of deuterium, scientists can monitor the degradation pathways and fate of pollutants in soil and water systems, providing valuable insights into environmental remediation strategies.

The synthesis of Catechol Dimethylether-d6 typically involves a multi-step process that begins with catechol as the starting material. The hydroxyl groups are first protected by converting them into methyl ethers using methylating agents such as methyl iodide or dimethyl sulfate. Subsequent deuteration is achieved through controlled exchange reactions or direct synthesis using deuterated reagents. The exact conditions and reagents used can vary depending on the scale of production and desired purity levels.

One of the most notable advancements in recent years is the application of Catechol Dimethylether-d6 in metabolomics studies. By incorporating this compound into biological systems, researchers can track its metabolic pathways and interactions with cellular components. This has led to new discoveries about enzyme mechanisms and metabolic regulation, contributing to our understanding of cellular processes at a molecular level.

In conclusion, Catechol Dimethylether-d6 (CAS No. 24658-24-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and isotopic labeling capabilities make it an invaluable tool for scientific research and industrial innovation. As ongoing studies continue to uncover new uses for this compound, its significance in advancing science and technology will undoubtedly grow.